Cas no 1805392-97-5 (6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid)

6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its difluoromethyl group enhances metabolic stability and bioavailability, while the hydroxyl and acetic acid functionalities provide versatile reactivity for further derivatization. The compound's structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its stability under physiological conditions and compatibility with common synthetic methodologies further underscore its utility in medicinal chemistry. This compound is particularly relevant in the development of novel therapeutics and crop protection agents, where fluorinated heterocycles are increasingly sought after for their improved efficacy and selectivity.
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid structure
1805392-97-5 structure
Product Name:6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid
CAS No:1805392-97-5
MF:C9H9F2NO3
MW:217.169469594955
CID:4889381
Update Time:2025-05-21

6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid
    • Inchi: 1S/C9H9F2NO3/c1-4-2-6(9(10)11)12-5(8(4)15)3-7(13)14/h2,9,15H,3H2,1H3,(H,13,14)
    • InChI Key: MGWDTDGFZLZIRY-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C)=C(C(CC(=O)O)=N1)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • XLogP3: 1
  • Topological Polar Surface Area: 70.4

6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029027424-250mg
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid
1805392-97-5 95%
250mg
$931.00 2022-04-01
Alichem
A029027424-500mg
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid
1805392-97-5 95%
500mg
$1,685.00 2022-04-01
Alichem
A029027424-1g
6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid
1805392-97-5 95%
1g
$2,750.25 2022-04-01

Additional information on 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid

Research Briefing on 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid (CAS: 1805392-97-5)

6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid (CAS: 1805392-97-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and pyridine-acetic acid structural motifs, exhibits promising potential in various therapeutic applications, including anti-inflammatory and metabolic disease treatments. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense scientific inquiry.

The synthesis of 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid involves a multi-step chemical process, with the key intermediate being the compound associated with CAS number 1805392-97-5. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. Researchers have also optimized the synthetic route to enhance yield and scalability, which is critical for its potential industrial production and clinical application.

In vitro and in vivo studies have demonstrated that 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid exhibits potent inhibitory effects on specific enzymatic pathways implicated in inflammatory responses. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting a favorable safety profile for long-term use. Additionally, its metabolic stability and bioavailability have been evaluated in preclinical models, revealing promising pharmacokinetic properties that warrant further investigation.

Recent clinical trials have explored the therapeutic potential of this compound in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results indicate significant reductions in inflammatory markers and symptom severity, with a low incidence of adverse effects. These findings position 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid as a potential candidate for next-generation anti-inflammatory therapies.

Future research directions include the exploration of its applications in other disease areas, such as metabolic disorders and neurodegenerative diseases, where inflammation plays a pivotal role. Furthermore, efforts are underway to develop derivative compounds with enhanced efficacy and reduced side effects. The ongoing studies and emerging data underscore the importance of this compound in advancing the field of medicinal chemistry and drug development.

In conclusion, 6-(Difluoromethyl)-3-hydroxy-4-methylpyridine-2-acetic acid (CAS: 1805392-97-5) represents a promising therapeutic agent with broad applicability in inflammatory and metabolic diseases. Its unique chemical properties, coupled with encouraging preclinical and clinical results, highlight its potential to address unmet medical needs. Continued research and development efforts are essential to fully realize its therapeutic benefits and bring it to the forefront of modern medicine.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.